(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(3-(3-methoxyphenyl)-1H-pyrazol-5-yl)methanone

• IUPAC Name: [3-(3-methoxyphenyl)-1H-pyrazol-5-yl]-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H25N5O3/c1-13(2)19-24-25-20(29-19)14-7-9-26(10-8-14)21(27)18-12-17(22-23-18)15-5-4-6-16(11-15)28-3/h4-6,11-14H,7-10H2,1-3H3,(H,22,23)
• InChI Key: ITXNOBSJOCCQMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)C3=CC(=NN3)C4=CC(=CC=C4)OC
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol

Description

(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(3-(3-methoxyphenyl)-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds containing 1,3,4-oxadiazole and pyrazole motifs, similar to the structure of interest, have been synthesized and evaluated for their antimicrobial activity. For instance, a series of compounds with pyrazoline and oxadiazole derivatives have demonstrated significant antimicrobial properties against various strains of bacteria and fungi, highlighting the potential of these structures as leads for developing new antimicrobial agents (Kumar et al., 2012); (Sangepu et al., 2016).

Antitumor and Anticancer Activities

Research has also been conducted on derivatives of pyrazole and oxadiazole for their potential antitumor and anticancer activities. The design, synthesis, and biological evaluation of these derivatives have shown promising results against various cancer cell lines, indicating the therapeutic potential of these compounds in oncology (Radhika et al., 2020).

Corrosion Inhibition

Interestingly, some derivatives of pyrazole have been studied for their corrosion inhibition effects on metals in acidic environments, demonstrating the versatility of these compounds in applications beyond medicinal chemistry (Yadav et al., 2015).

Structural and Molecular Studies

Structural analysis and molecular interaction studies of compounds with pyrazole and oxadiazole motifs have contributed to a deeper understanding of their binding mechanisms and potential applications in drug design. These studies encompass the synthesis, crystal structure determination, and analysis of interactions within the crystal lattice, providing insights into the design of more effective compounds (Sharma et al., 2019).